3-(2-chlorophenyl)-N'-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C17H12ClN5O3
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-[(E)-(3-nitrophenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H12ClN5O3/c18-14-7-2-1-6-13(14)15-9-16(21-20-15)17(24)22-19-10-11-4-3-5-12(8-11)23(25)26/h1-10H,(H,20,21)(H,22,24)/b19-10+
• InChI Key: ALBQNHXPCBNFIR-VXLYETTFSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])Cl
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=C2)C(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-])Cl

Description

3-(2-Chlorophenyl)-N'-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a pyrazole-based hydrazone derivative characterized by a pyrazole core substituted with a 2-chlorophenyl group at position 3 and a (3-nitrophenyl)methylidene hydrazide moiety. The (E)-configuration of the imine bond is confirmed via X-ray crystallography, a common method for structural validation in similar hydrazones .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-chlorophenyl)-N’-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide typically involves the condensation of 3-(2-chlorophenyl)-1H-pyrazole-5-carbohydrazide with 3-nitrobenzaldehyde under acidic or basic conditions. The reaction is usually carried out in a suitable solvent such as ethanol or methanol, and the reaction mixture is refluxed for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Additionally, industrial production may involve the use of continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-(2-chlorophenyl)-N’-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions under basic conditions.

Major Products Formed

Oxidation: Formation of nitro oxides.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

3-(2-chlorophenyl)-N’-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-N’-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of enzymes or receptors involved in various biological processes. For example, its nitrophenyl group may participate in redox reactions, influencing cellular oxidative stress pathways.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Substituents (R₁, R₂)	Synthesis Conditions	Melting Point (°C)	Pharmacological Activity	References
Target Compound	R₁: 2-Cl-C₆H₄; R₂: 3-NO₂-C₆H₄	Reflux (MeOH, AcOH catalyst)	Not reported	Hypothesized anticancer/chemoprotective	—
3-(2-Chlorophenyl)-N′-[(E)-(2-hydroxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide	R₂: 2-OH-C₆H₄	Similar hydrazide-aldehyde condensation	Not reported	Potential antioxidant activity
3-(2-Chlorophenyl)-N′-[(E)-2-thienylmethylene]-1H-pyrazole-5-carbohydrazide	R₂: Thiophen-2-yl	Reflux in methanol	Not reported	Not reported
N′-[(E)-(3-Allyl-2-hydroxyphenyl)methylene]-3-(2,4-dichlorophenyl)-1H-pyrazole-5-carbohydrazide	R₁: 2,4-diCl-C₆H₄; R₂: 3-allyl-2-OH-C₆H₄	Aldehyde-hydrazide coupling	Not reported	Enhanced solubility via hydroxyl group
5-Chloro-N’-[(E)-(3-nitrophenyl)methylidene]-3-methylisothiazole-4-carbohydrazide	Core: Isothiazole; R₂: 3-NO₂-C₆H₄	Reflux (EtOH, 3-nitrobenzaldehyde)	199–200	Antifungal/antimicrobial activity
MMINA (Indole derivative)	Indole core; R₂: 3-NO₂-C₆H₄	Reflux (MeOH, AcOH catalyst)	Not reported	Chemoprotective against cisplatin toxicity

Structural and Electronic Effects

• Electron-Withdrawing vs. Chlorine at the 2-position of the phenyl ring further augments this effect .
• Heterocyclic Variations : Replacing the pyrazole core with isothiazole (e.g., ) or indole (e.g., ) alters electron distribution and bioavailability. For instance, isothiazole derivatives exhibit higher thermal stability (mp ~200°C) .

Pharmacological Activity

• Anticancer Potential: Analogous hydrazones (e.g., compound 26 in ) induce apoptosis in A549 lung cancer cells via mitochondrial pathways. The target compound’s nitro group may similarly interact with cellular redox systems.
• Chemoprotection : MMINA, an indole-based analog, mitigates cisplatin-induced organ damage by reducing oxidative stress markers (e.g., lipid peroxidation) .
• Antimicrobial Activity : Isothiazole derivatives with nitro substituents show antifungal properties, likely due to membrane disruption .

Biological Activity

The compound 3-(2-chlorophenyl)-N'-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a pyrazole derivative that has garnered attention for its diverse biological activities. This article provides a comprehensive overview of its biological activity, synthesis, structure-activity relationships (SAR), and potential therapeutic applications based on recent research findings.

Antitumor Activity

Pyrazole derivatives, including the compound , have been noted for their antitumor properties. A series of studies have demonstrated that pyrazole compounds exhibit significant inhibitory effects against various cancer cell lines. For instance, derivatives have shown promising activity against BRAF(V600E) mutations, which are prevalent in melanoma cases. The mechanism of action often involves the inhibition of key signaling pathways associated with tumor growth and proliferation .

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory effects. Research indicates that pyrazole derivatives can inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In one study, certain pyrazole derivatives demonstrated up to 85% inhibition of TNF-α at a concentration of 10 µM, comparable to standard anti-inflammatory drugs like dexamethasone . This suggests potential applications in treating inflammatory diseases.

Antimicrobial Activity

In addition to its antitumor and anti-inflammatory properties, the compound exhibits antimicrobial activity. Studies have shown that pyrazole derivatives can disrupt bacterial cell membranes, leading to cell lysis and death. This mechanism has been validated through various assays demonstrating the efficacy of these compounds against both gram-positive and gram-negative bacteria .

Antifungal Activity

The antifungal properties of pyrazole derivatives have also been explored. Some studies report moderate to excellent antifungal activity against phytopathogenic fungi, indicating that these compounds could be developed into effective agricultural fungicides .

Structure-Activity Relationships (SAR)

The biological activities of pyrazole derivatives are closely related to their chemical structure. The presence of specific functional groups significantly influences their potency and selectivity:

• Chlorine Substitution : The inclusion of a chlorine atom in the phenyl ring enhances the compound's lipophilicity and biological activity.
• Nitro Group : The nitro group contributes to the electron-withdrawing character, which is essential for the interaction with biological targets.
• Hydrazide Moiety : The hydrazide functional group is critical for the formation of hydrogen bonds with target proteins, enhancing binding affinity.

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Antitumor	Inhibition of BRAF(V600E) signaling
Anti-inflammatory	Inhibition of TNF-α and IL-6
Antimicrobial	Disruption of bacterial membranes
Antifungal	Inhibition of fungal growth

Case Study 1: Antitumor Efficacy

In a study focusing on a series of pyrazole derivatives, researchers evaluated their cytotoxic effects on melanoma cells with BRAF mutations. The results indicated that certain derivatives led to significant reductions in cell viability compared to untreated controls, suggesting a promising avenue for cancer therapy development .

Case Study 2: Anti-inflammatory Mechanism

A separate investigation utilized carrageenan-induced edema models to assess the anti-inflammatory effects of pyrazole derivatives. The findings revealed substantial reductions in paw swelling in treated groups compared to controls, highlighting their potential as therapeutic agents for inflammatory conditions .